1-(2,6-dichlorobenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C13H18Cl2N2/c1-2-16-6-8-17(9-7-16)10-11-12(14)4-3-5-13(11)15/h3-5H,2,6-10H2,1H3
• InChI Key: AMBYHGFIECWSSH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C13H18Cl2N2
• Molecular Weight: 273.20 g/mol

Description

1-(2,6-dichlorobenzyl)-4-ethylpiperazine (DBZEP) is a chemical compound that has been extensively studied for its potential use in various scientific research applications. DBZEP is a piperazine derivative that has been synthesized through various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 1-(2,6-dichlorobenzyl)-4-ethylpiperazine is not fully understood, but it is believed to act on the GABAergic system, specifically by enhancing GABAergic neurotransmission. GABA is the primary inhibitory neurotransmitter in the brain, and enhancing its activity can have anxiolytic, anticonvulsant, and antidepressant effects.
Biochemical and Physiological Effects:
1-(2,6-dichlorobenzyl)-4-ethylpiperazine has been shown to have various biochemical and physiological effects, including increasing GABAergic neurotransmission, reducing glutamate release, and increasing the expression of GABA receptors. 1-(2,6-dichlorobenzyl)-4-ethylpiperazine has also been shown to have antioxidant properties and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

1-(2,6-dichlorobenzyl)-4-ethylpiperazine has several advantages for lab experiments, including its high solubility in water and its ability to cross the blood-brain barrier. However, 1-(2,6-dichlorobenzyl)-4-ethylpiperazine also has some limitations, including its potential toxicity at high doses and its limited availability.

Future Directions

There are several future directions for the study of 1-(2,6-dichlorobenzyl)-4-ethylpiperazine, including its potential use in the treatment of neurological disorders and cancer. Further research is needed to fully understand the mechanism of action of 1-(2,6-dichlorobenzyl)-4-ethylpiperazine and its potential therapeutic applications. Additionally, studies are needed to determine the optimal dosage and potential side effects of 1-(2,6-dichlorobenzyl)-4-ethylpiperazine.

Synthesis Methods

1-(2,6-dichlorobenzyl)-4-ethylpiperazine can be synthesized through various methods, including the reaction of 2,6-dichlorobenzyl chloride with 4-ethylpiperazine in the presence of a base or through the reaction of 1-(2,6-dichlorobenzyl)piperazine with ethyl bromide. The resulting compound is a white crystalline solid with a melting point of 94-96°C.

Scientific Research Applications

1-(2,6-dichlorobenzyl)-4-ethylpiperazine has been extensively studied for its potential use in various scientific research applications. It has been shown to have anticonvulsant, anxiolytic, and antidepressant properties and has been studied for its potential use in the treatment of various neurological disorders, including epilepsy, anxiety, and depression. 1-(2,6-dichlorobenzyl)-4-ethylpiperazine has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.